Cas no 5541-87-7 (8-alpha-delta-5(10)-Levonorgestrel)

8-alpha-delta-5(10)-Levonorgestrel is a synthetic progestin derivative with structural modifications that enhance its binding affinity to progesterone receptors. Its unique 8-alpha and delta-5(10) configurations contribute to improved metabolic stability and prolonged biological activity compared to conventional levonorgestrel analogs. This compound exhibits high selectivity for progesterone receptors, minimizing cross-reactivity with other steroid receptors, which may reduce off-target effects. Its potent progestogenic activity makes it suitable for applications requiring precise hormonal modulation. The altered steric and electronic properties of the molecule may also influence its pharmacokinetic profile, offering potential advantages in formulation design. Further research is warranted to fully characterize its pharmacological properties and therapeutic applications.

8-alpha-delta-5(10)-Levonorgestrel structure

5541-87-7 structure

Product Name:8-alpha-delta-5(10)-Levonorgestrel

CAS No:5541-87-7

MF:C₂₁H₂₈O₂

MW:312.445826530457

CID:1058748

PubChem ID:71751217

Update Time:2025-06-08

8-alpha-delta-5(10)-Levonorgestrel Chemical and Physical Properties

Names and Identifiers

- rac 8α-[Δ-5(10)]-Norgestrel
- (8S,9S,13S,14S,17R)-13-ethyl-17-ethynyl-17-hydroxy-1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
- rac 8α-[Δ-5(10)]-Nor
- ( inverted exclamation markA)-13-Ethyl-17-hydroxy-18,19-dinor-8
- A)-( inverted exclamation markA)-13-Ethyl-17-hydroxy-18,19-dinorpregn-5(10)-en-20-yn-3-one
- A,17
- A-5,10-Dehydro-Norgestrel
- A-pregn-5(10)-en-20-yn-3-one
- currency-5(10)]-Norgestrel
- rac 8
- rac 8Alpha-[Δ-5(10)]-Norgestrel
- 5541-87-7
- (8S,9S,13S,14S,17R)-13-Ethyl-17-ethynyl-17-hydroxy-1,2,4,6,7,8,9,11,12,13,14,15,16,17-tetradecahydro-3H-cyclopenta[a]phenanthren-3-one
- rac 8alpha-[Delta-5(10)]-Norgestrel
- DTXSID00858220
- 8-alpha-delta-5(10)-Levonorgestrel
- Inchi： 1S/C21H28O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2/h2,17-19,23H,3,5-13H2,1H3/t17-,18+,19+,20+,21+/m1/s1
- InChI Key： QCMLVDXPKCBMFQ-SYAJIYQZSA-N
- SMILES： O[C@@]1(C#C)CC[C@H]2[C@H]3CCC4CC(CCC=4[C@H]3CC[C@@]21CC)=O

Computed Properties

Exact Mass: 312.20900
Monoisotopic Mass: 312.208930132g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 621
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.30000
LogP: 4.02670

8-alpha-delta-5(10)-Levonorgestrel Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	N689550-1mg	8-alpha-delta-5(10)-Levonorgestrel	5541-87-7	1mg	$345.00	2023-05-17
TRC	N689550-10mg	8-alpha-delta-5(10)-Levonorgestrel	5541-87-7	10mg	$2738.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-478785-1 mg	rac 8α-[Δ-5(10)]-Norgestrel,	5541-87-7	1mg	￥4,061.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-478785-1mg	rac 8α-[Δ-5(10)]-Norgestrel,	5541-87-7	1mg	￥4061.00	2023-09-05